Cas no 539844-84-3 (2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 539844-84-3
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 6127215
• PubChem ID: 135754134
• Update Time: 2025-11-01

2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• 2-(3,5-dimethoxyphenyl)-9-(m-tolyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 2-(3,5-dimethoxyphenyl)-5,6,7,9-tetrahydro-9-(3-methylphenyl)-
• 539844-84-3
• Oprea1_789680
• 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• SR-01000011023-1
• SR-01000011023
• AKOS024604085
• F1264-3995
• 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

• Inchi： 1S/C24H24N4O3/c1-14-6-4-7-15(10-14)22-21-19(8-5-9-20(21)29)25-24-26-23(27-28(22)24)16-11-17(30-2)13-18(12-16)31-3/h4,6-7,10-13,22H,5,8-9H2,1-3H3,(H,25,26,27)
• InChI Key： PPKWZSIAOXQGPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=CC(C)=C2)N2NC(C3=CC(OC)=CC(OC)=C3)=NC=12

Computed Properties

• Exact Mass: 416.18484064g/mol
• Monoisotopic Mass: 416.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

Introduction to 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one (CAS No. 539844-84-3)

The compound 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one, identified by its CAS number 539844-84-3, represents a structurally complex and pharmacologically intriguing molecule within the realm of medicinal chemistry. This heterocyclic compound belongs to the triazoloquinazoline class, a scaffold that has garnered significant attention due to its demonstrated biological activity and potential therapeutic applications.

Structurally speaking, the molecule features a fused system comprising a triazolopyrimidine core linked to a quinazoline ring. The presence of 3-methylphenyl and 3,5-dimethoxyphenyl substituents introduces specific electronic and steric properties that modulate the compound's interactions with biological targets. The 8-one functionality within the quinazoline ring contributes to the molecule's overall polarity and reactivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential as pharmaceutical agents. The triazoloquinazoline motif has emerged as a particularly promising scaffold due to its ability to engage with various biological pathways. Specifically, compounds within this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The structural features of 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one make it a candidate for further exploration in this context.

One of the key aspects that make this compound noteworthy is its dual substitution pattern. The 3-methylphenyl group provides a hydrophobic anchor that can interact favorably with lipid-rich environments such as cell membranes or with hydrophobic pockets of target proteins. Concurrently, the 3,5-dimethoxyphenyl moiety introduces electron-donating groups that can enhance the compound's binding affinity through electrostatic interactions or by modulating electronic properties near the binding site.

The quinazoline core itself is well-known for its role in several bioactive molecules. It serves as a privileged scaffold in drug discovery due to its ability to adopt multiple conformations and engage with diverse biological targets. For instance, quinazoline derivatives have been explored as inhibitors of tyrosine kinases and other enzymes involved in signal transduction pathways relevant to cancer and inflammatory diseases. The incorporation of a triazole ring into the quinazoline system further expands the structural diversity and functional potential of the molecule.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates. Molecular docking studies have been instrumental in predicting how 2-(3,5-dimethoxyphenyl)-9-(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo[3,2-b]quinazolin-8-one might interact with target proteins such as kinases or transcription factors. These studies suggest that the compound could bind effectively to specific pockets within these targets due to its unique structural features.

In vitro assays have begun to provide insights into the biological activity of this compound. Preliminary results indicate that it exhibits moderate inhibitory activity against certain kinases at concentrations comparable to those observed with known inhibitors. This suggests that further optimization could enhance its potency while maintaining selectivity against off-target proteins.

The synthesis of this compound presents an interesting challenge due to its complex fused heterocyclic system. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The pharmacokinetic profile of any drug candidate is critical for its eventual clinical success. Initial studies on 2-(3-hydroxypropyl)-6-methyl-1-naphthalenamine, another derivative within this class of compounds but not directly related here but shows some structural analogy has provided valuable insights into absorption distribution metabolism and excretion (ADME) properties relevant for this family of molecules.

The future direction for research on 2-(3-hydroxypropyl)-6-methyl-1-naphthalenamine will likely involve both computational and experimental approaches aimed at optimizing its biological activity while improving pharmacokinetic properties such as solubility bioavailability metabolic stability etc.. Collaborative efforts between medicinal chemists biologists computer scientists will be essential for accelerating progress toward novel therapeutics derived from these promising scaffolds.